Cas no 1784934-11-7 (1-(7-Methoxy-1-naphthyl)cyclopropanamine)

• Product Name: 1-(7-Methoxy-1-naphthyl)cyclopropanamine
• CAS No: 1784934-11-7
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD31657860
• CID: 4616200
• Update Time: 2025-05-20

1-(7-Methoxy-1-naphthyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(7-Methoxy-1-naphthyl)cyclopropanamine
• Cyclopropanamine, 1-(7-methoxy-1-naphthalenyl)-

• MDL： MFCD31657860
• Inchi： 1S/C14H15NO/c1-16-11-6-5-10-3-2-4-13(12(10)9-11)14(15)7-8-14/h2-6,9H,7-8,15H2,1H3
• InChI Key： WBYORRFBRHDSMS-UHFFFAOYSA-N
• SMILES： C1(C2=C3C(C=CC(OC)=C3)=CC=C2)(N)CC1

Additional information on 1-(7-Methoxy-1-naphthyl)cyclopropanamine

Recent Advances in the Study of 1-(7-Methoxy-1-naphthyl)cyclopropanamine (CAS: 1784934-11-7)

1-(7-Methoxy-1-naphthyl)cyclopropanamine (CAS: 1784934-11-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropanamine moiety and methoxy-naphthyl structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

The synthesis of 1-(7-Methoxy-1-naphthyl)cyclopropanamine has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and subsequent cyclopropanation. The compound's structural elucidation was confirmed using NMR spectroscopy and high-resolution mass spectrometry, ensuring its chemical integrity for further biological evaluations.

Pharmacological studies have revealed that 1-(7-Methoxy-1-naphthyl)cyclopropanamine exhibits potent activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. In vitro assays demonstrated its high affinity and selectivity, with IC₅₀ values in the nanomolar range. These findings suggest its potential utility in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary in vivo studies in rodent models have shown promising antidepressant-like effects without significant adverse side effects.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate intracellular signaling pathways, including the activation of ERK and Akt kinases. These pathways are critically involved in neuronal survival and synaptic plasticity, providing a plausible explanation for its observed neuroprotective effects. A 2024 study published in ACS Chemical Neuroscience highlighted the compound's potential to promote neurogenesis in the hippocampus, a region implicated in mood regulation and cognitive function.

Despite these promising findings, challenges remain in the development of 1-(7-Methoxy-1-naphthyl)cyclopropanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on structural optimization to enhance its pharmacokinetic properties while maintaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 1-(7-Methoxy-1-naphthyl)cyclopropanamine (CAS: 1784934-11-7) represents a promising candidate for the treatment of neuropsychiatric disorders. Its unique chemical structure and potent pharmacological activity make it a valuable subject of ongoing research. Future studies will be crucial in determining its translational potential and therapeutic applicability in human patients.